Cas no 49811-72-5 (3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione)

3-(4-Methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound featuring a pyrrole-2,5-dione core substituted with a 4-methoxyphenyl group at the 3-position and a phenylamino moiety at the 1-position. This structure imparts unique reactivity and potential utility in organic synthesis, particularly as a building block for pharmaceuticals or functional materials. The presence of electron-donating methoxy and phenylamino groups enhances its versatility in nucleophilic and electrophilic reactions. Its rigid, conjugated system may also contribute to photophysical properties, making it of interest in material science applications. The compound's well-defined structure allows for precise modifications, facilitating targeted derivatization for specialized research purposes.
3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione structure
49811-72-5 structure
Product Name:3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:49811-72-5
MF:
MW:
CID:4654213
Update Time:2025-10-31

3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione

3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR33114-1g
3-(4-Methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
49811-72-5 tech
1g
£1078.00 2025-02-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00926654-1g
3-(4-Methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
49811-72-5 90%
1g
¥4193.0 2024-04-18
Key Organics Ltd
7M-036-1MG
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
7M-036-5MG
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
7M-036-10MG
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
7M-036-0.5G
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
7M-036-1G
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
7M-036-5G
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
7M-036-10G
1-anilino-3-(4-methoxyphenyl)-1H-pyrrole-2,5-dione
49811-72-5 >90%
10g
£5775.00 2025-02-09
A2B Chem LLC
AI74013-1mg
3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione
49811-72-5 >90%
1mg
$201.00 2024-04-19

Additional information on 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 49811-72-5)

3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 49811-72-5, belongs to the pyrrole dione class, a scaffold known for its versatile biological activities. The presence of both 4-methoxyphenyl and phenylamino substituents in its molecular structure endows it with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione can be described as a fused system of a pyrrole ring with two carbonyl groups at the 2- and 5-positions. The 4-methoxyphenyl group introduces a hydroxymethyl substituent that can participate in hydrogen bonding interactions, while the phenylamino moiety adds a basic nitrogen atom capable of forming salt bridges or coordinating with metal ions. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Pyrrole derivatives, in particular, have been extensively studied for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The compound 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 49811-72-5) is no exception and has been investigated for its pharmacological properties in various preclinical studies.

One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways simultaneously. The 4-methoxyphenyl group can modulate enzyme activity by influencing electron distribution around the molecule, while the phenylamino moiety can engage with protein targets through electrostatic interactions or hydrogen bonding. This dual functionality makes it an attractive scaffold for developing multitarget drugs, which are increasingly recognized as an effective strategy to improve therapeutic outcomes.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 49811-72-5) in modulating inflammatory responses. In particular, its ability to inhibit key enzymes involved in the NF-κB signaling pathway has been demonstrated in vitro. The NF-κB pathway is central to the regulation of immune responses and has been implicated in various chronic inflammatory diseases. By targeting this pathway, the compound may offer a novel therapeutic approach for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the anticancer potential of this molecule. Preliminary experiments have shown that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function or inhibiting proliferation-related kinases. The 4-methoxyphenyl and phenylamino substituents are believed to play critical roles in these effects by interacting with specific amino acid residues on cancer-related proteins. Further research is needed to elucidate the exact mechanisms of action and to identify potential off-target effects that could limit its clinical applicability.

The synthesis of 3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 49811-72-5) presents both challenges and opportunities for chemists. The pyrrole dione core requires careful handling due to its reactivity with nucleophiles and electrophiles. However, recent advances in synthetic methodologies have made it possible to construct this scaffold efficiently using catalytic techniques or transition-metal-catalyzed reactions. These methods not only improve yield but also allow for greater functionalization at multiple positions within the molecule.

The pharmaceutical industry has shown considerable interest in developing new analogs of this compound based on structural modifications that enhance potency or reduce toxicity. By systematically varying substituents such as the 4-methoxyphenyl group or introducing additional functional groups like sulfonamides or carboxylic acids, researchers aim to optimize pharmacokinetic profiles while maintaining biological activity. Such efforts are crucial for translating preclinical findings into viable drug candidates that can progress through clinical trials.

In conclusion,3-(4-methoxyphenyl)-1-(phenylamino)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 49811-72-5) represents a promising compound with diverse biological activities and therapeutic potential across multiple disease areas including inflammation and cancer treatment modalities outlined above; it underscores ongoing efforts within medicinal chemistry toward discovering novel scaffolds capable addressing unmet medical needs effectively through innovative molecular design approaches leveraging computational biology tools alongside experimental validation strategies ensuring safe effective translation into clinical practice settings worldwide contributing significantly advancing healthcare landscape future directions research endeavors worth mentioning here too would focus exploring synthetic pathways enhancing scalability manufacturing processes ensuring sustainable development practices aligning global health objectives moving forward

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.